Cas no 65295-62-7 (Benzaldehyde,3-(4-bromophenoxy)-)

Benzaldehyde,3-(4-bromophenoxy)- structure
65295-62-7 structure
Product Name:Benzaldehyde,3-(4-bromophenoxy)-
CAS No:65295-62-7
MF:C13H9BrO2
MW:277.113363027573
CID:501513
PubChem ID:12874363
Update Time:2025-04-19

Benzaldehyde,3-(4-bromophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(4-bromophenoxy)-
    • 3-(4-bromophenoxy)benzaldehyde
    • m-(p-Bromophenoxy)benzaldehyde
    • 65295-62-7
    • DTXSID001306302
    • SCHEMBL7936134
    • KPLSAAJEPBBHQI-UHFFFAOYSA-N
    • AKOS013256534
    • Inchi: 1S/C13H9BrO2/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-9H
    • InChI Key: KPLSAAJEPBBHQI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1C=CC=C(C=O)C=1

Computed Properties

  • Exact Mass: 275.97857
  • Monoisotopic Mass: 275.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.05390
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